Cas no 1818868-39-1 (Ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate)

• Product Name: Ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate
• CAS No: 1818868-39-1
• MF: C₁₀H₁₅FO₃
• MW: 202.222707033157
• CID: 5745144
• PubChem ID: 118435818
• Update Time: 2026-03-11

Ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• IUQCFJNLXJKVNB-UHFFFAOYSA-N
• P20470
• C91940
• ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate
• 1818868-39-1
• AS-78781
• SCHEMBL17162705
• ethyl1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate
• ethyl 1-(fluoromethyl)-4-oxocyclohexanecarboxylate
• SY322580
• MFCD30802885
• AKOS040768864
• Ethyl 1-(fluoromethyl)-4-oxo-cyclohexanecarboxylate
• Ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate

• Inchi： 1S/C10H15FO3/c1-2-14-9(13)10(7-11)5-3-8(12)4-6-10/h2-7H2,1H3
• InChI Key： IUQCFJNLXJKVNB-UHFFFAOYSA-N
• SMILES： FCC1(C(=O)OCC)CCC(CC1)=O

Computed Properties

• Exact Mass: 202.10052250g/mol
• Monoisotopic Mass: 202.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Additional information on Ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate

Ethyl 1-(Fluoromethyl)-4-oxocyclohexane-1-carboxylate (CAS No. 1818868-39-1): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate (CAS No. 1818868-39-1) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its fluorinated cyclohexane ring and ester functionality, exhibits a combination of structural features that make it an intriguing candidate for various biological studies and therapeutic applications.

The synthesis of ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate typically involves a multi-step process, starting with the preparation of the fluorinated cyclohexane derivative. One common approach is to begin with a fluorinated alkyl halide, which is then subjected to a ring-closing metathesis (RCM) reaction to form the cyclohexane ring. The resulting cyclohexane derivative is further functionalized through oxidation to introduce the ketone group, followed by esterification to form the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

One of the key properties of ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate is its ability to modulate biological pathways due to the presence of the fluorine atom. Fluorine is known for its unique electronic and steric properties, which can significantly influence the pharmacokinetics and pharmacodynamics of a molecule. Recent studies have shown that fluorinated compounds often exhibit improved metabolic stability, enhanced lipophilicity, and better receptor binding affinity compared to their non-fluorinated counterparts.

In the context of medicinal chemistry, ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate has been explored for its potential as a lead compound in drug discovery programs. Its structural features make it an attractive scaffold for the design of novel therapeutics targeting various diseases. For instance, researchers have investigated its use in developing inhibitors for specific enzymes involved in metabolic disorders and cancer. The ketone group in the molecule can serve as a reactive site for conjugation with other functional groups, allowing for the creation of diverse derivatives with tailored biological activities.

Clinical trials involving compounds derived from ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate have shown promising results in preclinical models. These studies have demonstrated that the compound and its derivatives exhibit potent activity against targeted enzymes and receptors, with minimal off-target effects. The improved pharmacological properties of these compounds have led to their advancement into early-stage clinical trials, where they are being evaluated for safety and efficacy.

Beyond its therapeutic applications, ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate has also found use in chemical biology research. Its unique structure makes it an ideal probe for studying protein-protein interactions and signaling pathways. By incorporating this compound into biochemical assays, researchers can gain insights into the mechanisms underlying various cellular processes, which can inform the development of new therapeutic strategies.

In conclusion, ethyl 1-(fluoromethyl)-4-oxocyclohexane-1-carboxylate (CAS No. 1818868-39-1) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, combined with its favorable biological properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its use, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutics.